Cas no 56536-44-8 (1-(2,4-Dimethyl-1H-imidazol-5-yl)-ethanone)

• Product Name: 1-(2,4-Dimethyl-1H-imidazol-5-yl)-ethanone
• CAS No: 56536-44-8
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 3028957
• PubChem ID: 13058849
• Update Time: 2025-05-25

1-(2,4-Dimethyl-1H-imidazol-5-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dimethyl-1H-imidazol-5-yl)-ethanone
• 1-(2,5-Dimethyl-1H-imidazol-4-yl)ethan-1-one
• 1-(2,5-dimethyl-1H-imidazol-4-yl)ethanone
• Z3242017996
• GCA53644
• 5-acetyl-2,4-dimethylimidazole
• 56536-44-8
• 1-(2,5-dimethyl-3H-imidazol-4-yl)-ethanone
• 1-(2,4-dimethyl-1H-imidazol-5-yl)ethan-1-one
• SCHEMBL24589285
• DB-083341
• 1-(2,4-Dimethyl-1H-imidazol-5-yl)ethanone
• HEUBFSYOZRPRTD-UHFFFAOYSA-N
• EN300-7058075
• SCHEMBL6115783
• 878-064-1

• Inchi： 1S/C7H10N2O/c1-4-7(5(2)10)9-6(3)8-4/h1-3H3,(H,8,9)
• InChI Key： HEUBFSYOZRPRTD-UHFFFAOYSA-N
• SMILES： O=C(C)C1=C(C)NC(C)=N1

Computed Properties

• Exact Mass: 138.079312947Da
• Monoisotopic Mass: 138.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-(2,4-Dimethyl-1H-imidazol-5-yl)-ethanone

Recent Advances in the Study of 1-(2,4-Dimethyl-1H-imidazol-5-yl)-ethanone (CAS: 56536-44-8)

1-(2,4-Dimethyl-1H-imidazol-5-yl)-ethanone (CAS: 56536-44-8) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and therapeutic potential. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in contemporary research.

The compound, characterized by its imidazole core structure, has been investigated for its role as a building block in the synthesis of more complex molecules. Imidazole derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Recent synthetic approaches have optimized the production of 1-(2,4-Dimethyl-1H-imidazol-5-yl)-ethanone, ensuring higher yields and purity, which are critical for its application in pharmaceutical research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's potential as a precursor in the development of novel kinase inhibitors. The study demonstrated that modifications to the ethanone moiety could enhance binding affinity to specific kinase targets, offering a promising avenue for the treatment of cancers and inflammatory diseases. These findings underscore the versatility of 1-(2,4-Dimethyl-1H-imidazol-5-yl)-ethanone in drug design.

Another significant advancement was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where the compound was evaluated for its antimicrobial properties. The study revealed that 1-(2,4-Dimethyl-1H-imidazol-5-yl)-ethanone exhibits moderate activity against Gram-positive bacteria, suggesting its potential as a scaffold for developing new antibiotics. Further structure-activity relationship (SAR) studies are underway to optimize its efficacy and selectivity.

Beyond its direct biological applications, 1-(2,4-Dimethyl-1H-imidazol-5-yl)-ethanone has also been employed in the development of fluorescent probes. A 2022 study in Analytical Chemistry highlighted its use in designing probes for detecting reactive oxygen species (ROS) in cellular environments. The probe's high sensitivity and specificity make it a valuable tool for studying oxidative stress-related diseases, such as neurodegenerative disorders and cancer.

In conclusion, 1-(2,4-Dimethyl-1H-imidazol-5-yl)-ethanone (CAS: 56536-44-8) represents a multifaceted compound with broad applications in medicinal chemistry and chemical biology. Its role as a synthetic intermediate, potential therapeutic agent, and diagnostic tool underscores its importance in ongoing research. Future studies are expected to further explore its mechanistic pathways and expand its utility in drug discovery and development.